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A Note on Titanium Hydroxide: While the topic of interest is the use of titanium hydroxide in

cosmetic formulations, it is important to clarify that titanium hydroxide (Ti(OH)₄) is primarily an

intermediate in the production of titanium dioxide (TiO₂). The vast majority of scientific literature

and commercial applications in the cosmetics industry focus on titanium dioxide as the final,

functional ingredient. Titanium hydroxide is converted to titanium dioxide through a

calcination process, which involves heating to high temperatures to remove water and form the

stable, crystalline oxide. Therefore, these application notes will focus on the use of cosmetic-

grade titanium dioxide, the form prevalently used by researchers, scientists, and drug

development professionals.

Introduction to Titanium Dioxide in Cosmetics
Titanium dioxide is a naturally occurring mineral that is processed and purified for use in a wide

range of cosmetic and personal care products.[1] It is a white, opaque, and chemically inert

substance, making it a versatile and safe ingredient for topical applications.[2] In cosmetic

formulations, titanium dioxide serves several key functions:

UV Filter: As a physical sunscreen, it provides broad-spectrum protection against both UVA

and UVB radiation by scattering and reflecting UV rays.[3][4]

Pigment: Its bright white color and high refractive index make it an excellent opacifying agent

and white pigment in color cosmetics such as foundations, powders, and eyeshadows.[4][5]
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Thickener and Texturizer: It can contribute to the viscosity and texture of formulations,

providing a smooth and mattifying effect.[3]

Cosmetic-grade titanium dioxide is available in various particle sizes, from nanoparticles

(typically 10-100 nm) to larger pigmentary grades. Nanoparticles are often used in sunscreens

to provide transparent UV protection without a whitening effect, while larger particles are used

for their opacifying properties in makeup.[1] The surface of titanium dioxide particles is often

coated with materials like silica, alumina, or silicones to improve dispersibility, reduce

photocatalytic activity, and enhance stability in formulations.[5][6][7]

Quantitative Data on Titanium Dioxide in Cosmetic
Formulations
The following tables summarize key quantitative data related to the use of titanium dioxide in

cosmetic formulations, compiled from various studies and technical sources.

Table 1: Typical Concentration of Titanium Dioxide in Cosmetic Products

Product Type
Concentration
Range (% w/w)

Primary Function Reference(s)

Sunscreens 2 - 25% UV Filter [4]

Foundations &

Concealers
1 - 15% Pigment, Opacifier [4]

Pressed & Loose

Powders
1 - 25%

Pigment, Mattifying

Agent
[4]

Eyeshadows Up to 36% Pigment [2]

Lipsticks 1 - 10% Pigment [5]

Table 2: Sun Protection Factor (SPF) of Formulations with Varying Titanium Dioxide

Concentrations
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Formulation Base
TiO₂ Concentration
(% w/w)

In Vitro SPF Value Reference(s)

Sunscreen Cream 0% (Control) 5.663 [8]

Sunscreen Cream 2% 9.466 [8]

Sunscreen Cream 10% 18.386 [8]

Pressed Powder 10% Not specified [4]

Pressed Powder 15% Not specified [4]

Pressed Powder 20% Not specified [4]

Pressed Powder 25% 15.06 [4]

Pressed Powder 30% Not specified [4]

Sunscreen Cream 5% 4.82 [9]

Sunscreen Cream

with 10% Octocrylene
5% 8.50 [9]

Table 3: Particle Size of Titanium Dioxide in Cosmetic Formulations

Sample Type
Measurement
Technique

Average Particle
Size

Reference(s)

TiO₂ Nanoparticles

(raw material)
DLS

140.4 nm

(hydrodynamic

diameter)

[10]

TiO₂ in Sunscreen XRD 15 nm, 21 nm, 78 nm [11]

TiO₂ in Sunscreen SEM
Consistent with raw

material
[12]

TiO₂ Nanoparticles

(for toxicity studies)
DLS

Agglomerates in

biological media
[13]
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Protocol for Synthesis of Cosmetic-Grade Titanium
Dioxide from a Precursor
This protocol describes a general method for producing titanium dioxide from a titanium

precursor, such as titanyl sulfate, which is derived from titanium-bearing ores.[3][14]

Hydrolysis: Prepare an aqueous solution of titanyl sulfate. Hydrolyze the solution under

controlled temperature and pressure (e.g., 170°C or higher) to precipitate spherical hydrous

titanium dioxide (a form of titanium hydroxide).[14]

Washing: Separate the precipitated hydrous titanium dioxide from the mother liquor. Wash

the precipitate with deionized water to remove impurities. For enhanced purity, an acid wash

(e.g., with hydrochloric acid) can be performed.[14]

Surface Treatment (Optional but Recommended): To improve dispersibility and reduce

photocatalytic activity, the surface of the hydrous titanium dioxide can be coated. This is

typically done by treating a slurry of the material with inorganic compounds like silica (from

tetraethoxysilane) or alumina.[6][15]

Calcination: Dry the washed and optionally coated hydrous titanium dioxide. Calcine the

dried material at a high temperature (e.g., 400-800°C) to convert it to the desired crystalline

form of titanium dioxide (anatase or rutile). The specific temperature and duration will

influence the final particle size and crystal structure.[14]

Milling/Grinding: After calcination, the titanium dioxide may be milled or ground to achieve

the desired particle size distribution for the intended cosmetic application.

Protocol for Formulation of an Oil-in-Water (O/W)
Sunscreen Cream
This protocol outlines the preparation of a basic O/W sunscreen cream containing titanium

dioxide.

Preparation of the Aqueous Phase:

In a suitable vessel, combine deionized water and any water-soluble ingredients (e.g.,

humectants like glycerin, water-soluble preservatives).
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If using a water-dispersible titanium dioxide, it can be added to the aqueous phase and

dispersed using a high-shear mixer.[16]

Heat the aqueous phase to 75-80°C.

Preparation of the Oil Phase:

In a separate vessel, combine all oil-soluble ingredients (e.g., emollients, fatty alcohols,

emulsifiers, oil-soluble preservatives).

If using an oil-dispersible or coated titanium dioxide, add it to the oil phase.

Heat the oil phase to 75-80°C while stirring until all components are melted and uniform.

Emulsification:

Slowly add the oil phase to the aqueous phase while homogenizing at high speed.

Continue homogenization for a specified time (e.g., 5-10 minutes) to form a stable

emulsion.

Cooling and Final Additions:

Begin cooling the emulsion while stirring gently with a propeller mixer.

When the temperature is below 40°C, add any temperature-sensitive ingredients such as

fragrances, plant extracts, and some preservatives.

Continue stirring until the cream is uniform and has reached room temperature.

Final Quality Control:

Measure the pH of the final product and adjust if necessary.

Perform viscosity measurements and observe the organoleptic properties (appearance,

feel, odor).
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Protocol for In Vitro Sun Protection Factor (SPF)
Measurement
This protocol is based on the ISO 23675 standard for in vitro SPF determination.[17]

Substrate Preparation: Use polymethylmethacrylate (PMMA) plates as the substrate. For

enhanced reliability, a "double plate" approach using both molded and sandblasted plates is

recommended.[17]

Sample Application:

Apply the sunscreen formulation to the PMMA plate at a concentration of 1.2-1.3 mg/cm².

[18]

Use a robotic applicator to ensure a uniform and reproducible application layer.[17]

Drying: Allow the applied film to dry for a specified period in a controlled environment.

Initial Spectrophotometric Measurement:

Use a spectrophotometer with an integrating sphere to measure the initial UV absorbance

spectrum of the sunscreen film.[19]

UV Irradiation: Expose the plate to a controlled dose of UV radiation from a solar simulator to

assess photostability.

Final Spectrophotometric Measurement: After irradiation, repeat the spectrophotometric

measurement to obtain the final UV absorbance spectrum.

SPF Calculation: The SPF is calculated from the absorbance data using a standardized

equation that takes into account the erythemal action spectrum and the solar spectrum.[19]

Protocol for Particle Size Analysis using Dynamic Light
Scattering (DLS)

Sample Preparation:
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Disperse a small amount of the titanium dioxide raw material or the cosmetic formulation

containing it in a suitable solvent (e.g., deionized water, ethanol, or a solvent compatible

with the formulation base).

The dispersion may require sonication to break up agglomerates.[20]

Instrument Setup:

Set the parameters on the DLS instrument, including solvent refractive index and viscosity,

measurement temperature, and measurement duration.[21]

Measurement:

Place the sample cuvette in the DLS instrument.

The instrument will direct a laser beam through the sample and measure the fluctuations

in scattered light intensity caused by the Brownian motion of the particles.

Data Analysis:

The software calculates the particle size distribution (typically as hydrodynamic diameter)

from the light scattering data using the Stokes-Einstein equation. The result is often

reported as the Z-average size and the polydispersity index (PDI).[10]

Protocol for Stability Testing of Cosmetic Emulsions
This protocol outlines common methods for assessing the physical stability of cosmetic

emulsions containing titanium dioxide.[22]

Accelerated Stability Testing (High Temperature):

Store samples of the formulation in their final packaging at elevated temperatures (e.g.,

37°C and 45°C) for a period of one to three months.

At regular intervals (e.g., 1, 2, and 3 months), evaluate the samples for changes in color,

odor, pH, viscosity, and signs of phase separation.[22]

Freeze-Thaw Cycle Testing:
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Subject the samples to alternating temperature cycles. A typical cycle involves storing the

product at -10°C for 24 hours, followed by 24 hours at room temperature (25°C).

Repeat this for at least three cycles.

After the cycles, evaluate the product for any changes in its physical properties, which can

indicate instability.[8][22]

Centrifuge Testing:

To predict creaming or sedimentation, place a sample of the emulsion in a centrifuge tube.

Centrifuge at a specified speed (e.g., 3000-5000 rpm) for a set time (e.g., 30 minutes).

After centrifugation, inspect the sample for any signs of phase separation.[22][23]

Long-Term Stability Testing:

Store samples at room temperature (25°C) and under controlled humidity for the intended

shelf life of the product (e.g., 12, 24, 36 months).

Evaluate the samples at predetermined time points (e.g., 3, 6, 12, 18, 24, 36 months) for

any changes in physical, chemical, and microbiological properties.[24]

Visualizations
Caption: Workflow from TiO₂ Synthesis to Formulation and Testing.

Caption: In Vitro SPF Measurement Protocol.

Caption: Stability Testing Workflow for Cosmetic Emulsions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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